Cas no 1833-12-1 (Benzenethiol, 3-(phenylthio)-)

• Product Name: Benzenethiol, 3-(phenylthio)-
• CAS No: 1833-12-1
• MF: C₁₂H₁₀S₂
• MW: 218.337800502777
• CID: 1376794
• PubChem ID: 53711390
• Update Time: 2025-04-20

Benzenethiol, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-(phenylthio)-
• 3-phenylsulfanylbenzenethiol
• m-phenylmercapto thiophenol
• 3-(Phenylsulfanyl)benzene-1-thiol
• DTXSID50706121
• 1833-12-1
• SCHEMBL7185992
• CASHBDPXJJBIAK-UHFFFAOYSA-N

• Inchi： 1S/C12H10S2/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9,13H
• InChI Key： CASHBDPXJJBIAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=C(C=1)S

Computed Properties

• Exact Mass: 334.05214
• Monoisotopic Mass: 218.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 9.23